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Compound of Interest

Compound Name: 2,5-Dimethylbenzoyl chloride

Cat. No.: B1280085

For researchers, scientists, and professionals in drug development, a precise understanding of
chemical nomenclature and properties is paramount. This technical guide provides an in-depth
overview of 2,5-dimethylbenzoyl chloride, a key reagent in organic synthesis. This document
elucidates its various synonyms found in chemical literature, presents its physicochemical
properties in a structured format, and offers a detailed experimental protocol for its synthesis.

Nomenclature and Identification: Synonyms for 2,5-
Dimethylbenzoyl Chloride

In chemical literature and databases, 2,5-dimethylbenzoyl chloride is referenced by a variety
of names and identifiers. A comprehensive list is provided in Table 1 to facilitate accurate
identification and literature searches. The primary IUPAC name is 2,5-dimethylbenzoyl
chloride[1][2]. Its unique CAS Registry Number is 22328-43-4[1][2].

Table 1: Synonyms and ldentifiers for 2,5-Dimethylbenzoyl Chloride
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Type of Identifier

Value

IUPAC Name

2,5-dimethylbenzoyl chloride[1][2]

CAS Number

22328-43-4[1][2]

Molecular Formula

COHOCIO[L][2][3]

Other Names

Benzoyl chloride, 2,5-dimethyl-[2][4]

2,5-dimethyl-1-benzenecarbonyl chloride[2]

2,5-dimethylbenzoylchloride[2][4]

INChl=1S/C9H9CIO/c1-6-3-4-7(2)8(5-

InChl
6)9(10)11/h3-5H,1-2H3[2]
InChlKey MGBRPGMQNVRQCG-UHFFFAOYSA-N[2]
SMILES CC1=CC(=C(C=C1)C)C(=0)CI[2]
PubChem CID 12351885(2]
EC Number 824-139-9[2]

DSSTox Substance ID

DTXSID50493387[2]

Physicochemical Properties

A summary of the key physical and chemical properties of 2,5-dimethylbenzoyl chloride is

presented in Table 2. These properties are essential for its handling, storage, and application in

experimental setups.

Table 2: Physicochemical Properties of 2,5-Dimethylbenzoyl Chloride

Property Value

Molecular Weight 168.62 g/mol [2][3]
Appearance Qil[5]

Purity 95% (typical)[3]
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Logical Relationship of Synonyms

The following diagram illustrates the hierarchical and equivalent relationships between the
various identifiers for 2,5-dimethylbenzoyl chloride.
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2,5-Dimethylbenzoyl Chloride

/ v\

IUPAC Name CAS Number Other Names Structural Identifiers Database Identifiers
(2,5-dimethylbenzoyl chloride) (22328-43-4) (Benzoyl chloride, 2,5-dimethyl-)
PubChem CID EC Number
InCh SMILES (12351885) (824-139-9)

Figure 1: Synonym Relationship
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Set up reaction flask with
2,5-dimethylbenzoic acid

!
Cool flask in an ice bath

!

Gdd thionyl chloride dropwise)
!

(Warm to 50°C to dissolve)

!

(Stir overnight at room temperature)
!

Remove excess thionyl chloride
and byproducts via vacuum distillation

Obtain 2,5-dimethylbenzoyl chloride (oil)

Figure 2: Synthesis Workflow

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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